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Compound of Interest

Compound Name: Sgx-523

Cat. No.: B1681655 Get Quote

Essential Safety and Handling Guide for Sgx-523
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Sgx-523, a selective c-Met inhibitor. The following

procedural guidance is designed to be a preferred source for laboratory safety and chemical

handling, fostering a culture of safety and trust.

Sgx-523 is a potent research compound that was investigated for its potential in cancer

therapeutics.[1] However, it is crucial to note that clinical trials were halted due to unexpected

renal toxicity observed in humans, which was not predicted by preclinical studies in rats and

dogs.[2][3] This toxicity is attributed to the formation of insoluble metabolites, leading to crystal

nephropathy.[2][4] Therefore, stringent adherence to safety protocols is essential to minimize

any potential exposure.

Hazard Identification and Safety Precautions
Sgx-523 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[5] The primary routes of exposure to be controlled are inhalation, ingestion, and direct

contact with skin and eyes.

Summary of Hazard Information:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[5]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[5]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Sgx-523 to create a barrier against

potential exposure. The following PPE is mandatory:

Hand Protection: Two pairs of chemotherapy-grade nitrile gloves should be worn.[6] Change

gloves immediately if contaminated.

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes or airborne particles.[6][7]

Skin and Body Protection: A lab coat or a gown that is resistant to chemical permeation is

necessary.[6] Ensure that the gown has long sleeves and fits snugly at the wrists.

Respiratory Protection: Work with Sgx-523 should be conducted in a certified chemical fume

hood or a biological safety cabinet to avoid inhalation of dust or aerosols.[5] If there is a risk

of aerosol generation outside of a ventilated enclosure, a NIOSH-approved respirator (e.g.,

N95) may be required based on a risk assessment.[6]
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Preparation

Donning Sequence

Doffing Sequence (Contaminated)

Assess Risks

Select Appropriate PPE

Inspect PPE for Damage

1. Gown/Lab Coat

2. Respirator (if needed)

3. Goggles/Face Shield

4. Gloves (two pairs)

Handle Sgx-523

1. Outer Gloves

2. Gown/Lab Coat

3. Goggles/Face Shield

4. Inner Gloves

5. Wash Hands

Click to download full resolution via product page
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Operational Plan for Handling Sgx-523
A systematic approach to handling Sgx-523 will minimize risks and ensure a safe laboratory

environment.

Engineering Controls
Ventilation: Always handle Sgx-523 powder and prepare solutions in a certified chemical

fume hood or other approved ventilated enclosure to prevent inhalation of dust or aerosols.

[5]

Designated Area: Designate a specific area for handling Sgx-523 to prevent cross-

contamination. This area should be clearly marked.

Procedural Steps
Preparation:

Before starting any work, ensure that all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Prepare all necessary equipment and reagents in advance to minimize movement and

potential for spills.

Handling:

When weighing the solid compound, do so within the fume hood on a disposable weighing

paper or in a tared container.

To prepare solutions, slowly add the solvent to the Sgx-523 powder to avoid generating

dust. Sgx-523 has limited solubility in DMF and DMSO.[8]

Avoid eating, drinking, or smoking in the laboratory area.[5]

Storage:

Store Sgx-523 in a tightly sealed container in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.[5]
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Recommended storage temperatures are -20°C for the powder and -80°C for solutions in

solvent.[5][9]

First Aid Measures
In the event of exposure, immediate action is crucial:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek prompt medical attention.[5]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. Seek medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[5]

Disposal Plan
Proper disposal of Sgx-523 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: All disposable materials contaminated with Sgx-523, including gloves, weighing

papers, and pipette tips, should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions containing Sgx-523 and contaminated solvents should be

collected in a separate, sealed, and labeled hazardous waste container. Do not mix with

other chemical waste streams unless compatibility is confirmed.

Disposal Procedure
All waste containing Sgx-523 must be disposed of through an approved hazardous waste

disposal facility.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC7294.html
https://www.medchemexpress.com/SGX-523.html
https://dcchemicals.com/msds/MSDS_DC7294.html
https://dcchemicals.com/msds/MSDS_DC7294.html
https://dcchemicals.com/msds/MSDS_DC7294.html
https://dcchemicals.com/msds/MSDS_DC7294.html
https://www.benchchem.com/product/b1681655?utm_src=pdf-body
https://www.benchchem.com/product/b1681655?utm_src=pdf-body
https://www.benchchem.com/product/b1681655?utm_src=pdf-body
https://www.benchchem.com/product/b1681655?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7294.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of Sgx-523 down the drain or in the regular trash.

Waste Generation

Segregation & Collection

Contaminated Solids
(Gloves, Tubes, etc.)

Labeled Solid
Hazardous Waste Container

Unused Sgx-523 Powder Liquid Waste
(Solutions, Solvents)

Labeled Liquid
Hazardous Waste Container

Approved Hazardous
Waste Disposal Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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